Cas no 1261485-06-6 (5-Chloro-2-nitro-3'-(trifluoromethoxy)biphenyl)

• Product Name: 5-Chloro-2-nitro-3'-(trifluoromethoxy)biphenyl
• CAS No: 1261485-06-6
• MF: C₁₃H₇ClF₃NO₃
• MW: 317.647793054581
• CID: 4990420
• Update Time: 2025-06-25

5-Chloro-2-nitro-3'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-nitro-3'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C13H7ClF3NO3/c14-9-4-5-12(18(19)20)11(7-9)8-2-1-3-10(6-8)21-13(15,16)17/h1-7H
• InChI Key： VJAPAPOAQXCLOQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1C=CC=C(C=1)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 375
• XLogP3: 5.5
• Topological Polar Surface Area: 55

Additional information on 5-Chloro-2-nitro-3'-(trifluoromethoxy)biphenyl

Introduction to 5-Chloro-2-nitro-3'-(trifluoromethoxy)biphenyl (CAS No. 1261485-06-6)

5-Chloro-2-nitro-3'-(trifluoromethoxy)biphenyl, with the chemical identifier CAS No. 1261485-06-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative, characterized by its chloro, nitro, and trifluoromethoxy substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural composition of 5-Chloro-2-nitro-3'-(trifluoromethoxy)biphenyl consists of two benzene rings connected by a methylene bridge, with functional groups strategically placed to enhance reactivity and selectivity in synthetic pathways. The presence of a chloro group at the 5-position and a nitro group at the 2-position introduces electrophilic centers, while the trifluoromethoxy group at the 3'-position contributes to electron-withdrawing effects, influencing the overall reactivity and electronic properties of the molecule.

In recent years, this compound has been extensively studied for its potential applications in drug discovery and development. The biphenyl core is a common motif in many pharmacologically active agents, and modifications to this scaffold can lead to compounds with enhanced binding affinity and improved pharmacokinetic profiles. Specifically, the nitro group can be reduced to an amine, providing a versatile handle for further functionalization, while the chloro and trifluoromethoxy groups can participate in nucleophilic substitution reactions, allowing for the introduction of additional substituents.

One of the most compelling aspects of 5-Chloro-2-nitro-3'-(trifluoromethoxy)biphenyl is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel heterocyclic compounds, which have shown promise in various therapeutic areas. For instance, derivatives of this biphenyl have been explored as potential inhibitors of enzymes involved in cancer metabolism, highlighting its significance in oncology research.

The trifluoromethoxy group, in particular, has been recognized for its ability to modulate metabolic stability and bioavailability. Fluoro substituents are well-documented for their ability to enhance lipophilicity and metabolic resistance, making them attractive for drug design. In the context of 5-Chloro-2-nitro-3'-(trifluoromethoxy)biphenyl, this substituent may play a crucial role in optimizing pharmacokinetic properties, thereby improving drug efficacy and reducing off-target effects.

Recent studies have also demonstrated the compound's potential in agrochemical applications. The structural features of biphenyl derivatives make them effective candidates for developing novel pesticides and herbicides. The combination of electron-withdrawing groups such as the nitro and chloro substituents can enhance binding interactions with biological targets in pests, leading to improved crop protection solutions.

The synthesis of 5-Chloro-2-nitro-3'-(trifluoromethoxy)biphenyl typically involves multi-step organic transformations, starting from commercially available biphenyl precursors. Key steps include halogenation, nitration, and fluorination reactions, which are performed under carefully controlled conditions to ensure high yield and purity. Advances in catalytic methods have further refined these synthetic routes, making them more efficient and environmentally friendly.

In terms of analytical characterization, CAS No. 1261485-06-6 is well-established through spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide definitive evidence of the compound's structure and purity, ensuring that it meets the stringent requirements for use in research and industrial applications.

The growing interest in fluorinated compounds has spurred further investigation into the biological activities of derivatives like 5-Chloro-2-nitro-3'-(trifluoromethoxy)biphenyl. Preclinical studies have begun to explore its potential as an antiviral agent, with early results suggesting that it may interfere with viral replication by inhibiting key enzymes or receptors. These findings underscore the compound's versatility and its potential as a lead molecule for future drug development.

The agrochemical sector has also benefited from research on biphenyl derivatives. By incorporating functional groups that enhance bioactivity against pests, compounds like this one offer new strategies for sustainable agriculture. The ability to fine-tune molecular properties through strategic substitution allows researchers to develop products that are both effective and environmentally compatible.

In conclusion, 5-Chloro-2-nitro-3'-(trifluoromethoxy)biphenyl (CAS No. 1261485-06-6) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, while its electronic properties offer opportunities for optimizing drug-like characteristics. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of innovation in chemical biology and material science.